N-(4-fluorophenyl)-2-((4-(2-(methylamino)-2-oxoethyl)thiazol-2-yl)thio)acetamide

• IUPAC Name: 2-[2-[2-(4-fluoroanilino)-2-oxoethyl]sulfanyl-1,3-thiazol-4-yl]-N-methylacetamide
• InChI: InChI=1S/C14H14FN3O2S2/c1-16-12(19)6-11-7-21-14(18-11)22-8-13(20)17-10-4-2-9(15)3-5-10/h2-5,7H,6,8H2,1H3,(H,16,19)(H,17,20)
• InChI Key: KEYBOLFWQBFBEO-UHFFFAOYSA-N
• Canonical SMILES: CNC(=O)CC1=CSC(=N1)SCC(=O)NC2=CC=C(C=C2)F
• Molecular Formula: C14H14FN3O2S2
• Molecular Weight: 339.4 g/mol
• CAS No.: 941980-81-0

Description

N-(4-fluorophenyl)-2-((4-(2-(methylamino)-2-oxoethyl)thiazol-2-yl)thio)acetamide, also known as Fmoc-Met(O2)-Tzl-OH, is a thiazole-containing amino acid derivative. It has gained attention in scientific research due to its potential use in the synthesis of peptides and proteins.

Scientific Research Applications

Synthesis and Chemical Properties

The chemical synthesis and properties of compounds related to N-(4-fluorophenyl)-2-((4-(2-(methylamino)-2-oxoethyl)thiazol-2-yl)thio)acetamide have been widely studied. For instance, Sunder and Maleraju (2013) synthesized derivatives of N-(3-chloro-4-fluorophenyl)-2-(5-((3-(4-hydroxy-2, 2-dimethyl-2,3-dihydrobenzofuran-5-yl)-1-phenyl-1H-pyrazol-4-yl)methylene)-4-oxo-2-thioxothiazolidin-3-yl) acetamide, which showed significant anti-inflammatory activity in assays (Sunder & Maleraju, 2013). This highlights the compound's relevance in the development of anti-inflammatory drugs.

Pharmacological Evaluation

A study by Wise et al. (1987) discussed the antipsychotic-like profile of related compounds in behavioral animal tests, noting that they did not interact with dopamine receptors, which is a common target for antipsychotic drugs. This indicates the potential for developing new antipsychotic medications with fewer side effects (Wise et al., 1987).

Potential Therapeutic Applications

Research by Christenson et al. (1996) on an acetanilide-type herbicide (FOE 5043) related to the compound showed that it induced changes in serum thyroxine levels via an extrathyroidal site of action, suggesting implications for thyroid hormone metabolism and potential therapeutic applications (Christenson et al., 1996).

Anticancer Screening

Abu-Melha (2021) synthesized N-aryl-2-((6-arylimidazo[2,1-b]thiadiazol-2-yl)thio)acetamide compounds and evaluated their cytotoxic activities toward different cancer cell lines, indicating some derivatives' effectiveness against breast cancer (Abu-Melha, 2021).

Antibacterial and Antimicrobial Activity

Lu et al. (2020) discussed the synthesis and antibacterial evaluation of N-phenylacetamide derivatives containing 4-arylthiazole moieties, showing promising results against several bacteria, which indicates their potential as antibacterial agents (Lu et al., 2020).